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Cat. No.: B15608213 Get Quote

Introduction

6-OAU (6-n-octylaminouracil), also known as GTPL5846, is a synthetic surrogate agonist for

the G protein-coupled receptor 84 (GPR84).[1][2] GPR84 is predominantly expressed in

immune cells such as macrophages, neutrophils, and microglia, and is activated by

endogenous medium-chain fatty acids.[3][4] As an agonist, 6-OAU mimics the action of these

fatty acids, triggering pro-inflammatory and pro-phagocytic signaling pathways.[2][3] This

makes 6-OAU a valuable pharmacological tool for researchers in immunology, inflammation,

and drug development to investigate the role of GPR84 in various physiological and

pathological processes, including host defense and cancer immunity.[4][5]

These application notes provide a comprehensive guide to preparing, storing, and using 6-
OAU stock solutions with Dimethyl Sulfoxide (DMSO) for reproducible and reliable

experimental results.

Mechanism of Action: GPR84 Signaling Pathway
6-OAU activates the Gi/o-coupled receptor GPR84.[3] This interaction initiates a signaling

cascade that leads to various cellular responses, including chemotaxis, amplification of pro-

inflammatory cytokine production (e.g., IL-8), and enhanced phagocytosis.[2][3] The activation

of GPR84 by 6-OAU has been shown to augment resistance to certain bacterial infections and

can synergize with other treatments to drive the phagocytosis of cancer cells by macrophages.

[2][3]
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Stock Solution Preparation

Storage & Use

1. Equilibrate 6-OAU
powder and DMSO

to room temperature

2. Weigh desired
amount of 6-OAU powder

3. Add calculated volume
of anhydrous DMSO

4. Vortex or sonicate
until fully dissolved

5. Visually confirm a
clear, precipitate-free solution

6. Aliquot into single-use
sterile tubes

7. Store at -80°C for
long-term stability

8. Thaw one aliquot and
dilute for working solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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